Cas no 1909313-29-6 (2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride)

• Product Name: 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride
• CAS No: 1909313-29-6
• MDL: MFCD29762885
• CID: 4628749
• PubChem ID: 121553626
• Update Time: 2025-05-25

2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-[(thiophen-2-yl)methyl]butanamide hydrochloride
• 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride

• MDL： MFCD29762885

Additional information on 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride

Comprehensive Overview of 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride (CAS No. 1909313-29-6)

2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride (CAS No. 1909313-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining an amino group with a thiophene ring, is widely studied for its potential applications in drug development and medicinal chemistry. The presence of both amide and hydrochloride functional groups enhances its solubility and reactivity, making it a valuable intermediate in synthetic pathways.

In recent years, the demand for 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride has increased due to its relevance in the design of novel therapeutic agents. Researchers are particularly interested in its role as a building block for small-molecule drugs targeting neurological and metabolic disorders. The compound's thiophene moiety is known for its bioisosteric properties, often used to improve pharmacokinetic profiles in drug candidates. This aligns with the growing trend in precision medicine and personalized therapeutics, where molecular customization is key.

The synthesis of 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride involves multi-step organic reactions, including amide coupling and salt formation processes. Its CAS No. 1909313-29-6 serves as a unique identifier in chemical databases, facilitating accurate literature searches and regulatory compliance. Given the rise of AI-driven drug discovery, this compound has also been featured in computational studies predicting its binding affinity with various biological targets, a hot topic in cheminformatics.

From an industrial perspective, 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride is often sourced by pharmaceutical manufacturers for high-throughput screening (HTS) campaigns. Its compatibility with automated synthesis platforms makes it a practical choice for labs focusing on combinatorial chemistry. Additionally, the compound's stability under standard storage conditions ensures its utility in long-term research projects.

Environmental and safety considerations are critical when handling 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride. While not classified as hazardous, proper laboratory practices such as glove use and ventilation are recommended. This aligns with the broader scientific community's emphasis on green chemistry and sustainable research methodologies. The compound's low ecotoxicity profile further supports its use in eco-friendly pharmaceutical synthesis.

In summary, 2-amino-N-(thiophen-2-yl)methylbutanamide hydrochloride (CAS No. 1909313-29-6) represents a versatile and scientifically significant compound. Its applications span from drug discovery to material science, reflecting the interdisciplinary nature of modern chemistry. As research continues to evolve, this compound is poised to play a pivotal role in advancing innovative therapies and biotechnological solutions.